Cas no 1269052-73-4 (2-(methylamino)-1,3-thiazole-4-carboxylic acid hydrate)

• Product Name: 2-(methylamino)-1,3-thiazole-4-carboxylic acid hydrate
• CAS No: 1269052-73-4
• MF: C₅H₈N₂O₃S
• MW: 176.193619728088
• MDL: MFCD18483547
• CID: 4584774
• Update Time: 2025-05-20

2-(methylamino)-1,3-thiazole-4-carboxylic acid hydrate Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1,3-thiazole-4-carboxylic acid hydrate

• MDL： MFCD18483547
• Inchi： 1S/C5H6N2O2S.H2O/c1-6-5-7-3(2-10-5)4(8)9;/h2H,1H3,(H,6,7)(H,8,9);1H2
• InChI Key： NJDVIOBZRVSDGQ-UHFFFAOYSA-N
• SMILES： S1C=C(C(O)=O)N=C1NC.[H]O[H]

Computed Properties

• Exact Mass: 176.026
• Monoisotopic Mass: 176.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.5A^2

Additional information on 2-(methylamino)-1,3-thiazole-4-carboxylic acid hydrate

Introduction to 2-(methylamino)-1,3-thiazole-4-carboxylic acid hydrate (CAS No. 1269052-73-4)

2-(methylamino)-1,3-thiazole-4-carboxylic acid hydrate, identified by the chemical compound code CAS No. 1269052-73-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This zwitterionic derivative of thiazole exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents. The compound's molecular structure incorporates both nitrogen and sulfur heterocycles, which are well-documented for their role in modulating biological pathways and enhancing drug efficacy.

The thiazole core in 2-(methylamino)-1,3-thiazole-4-carboxylic acid hydrate is a cornerstone of medicinal chemistry due to its prevalence in bioactive molecules. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a methylamino group at the 2-position further enhances the compound's potential as a pharmacophore, contributing to its ability to interact with biological targets such as enzymes and receptors. The carboxylic acid hydrate form indicates that the compound exists in a hydrated state, which can influence its solubility and stability in various solvents.

Recent advancements in pharmaceutical research have highlighted the importance of 2-(methylamino)-1,3-thiazole-4-carboxylic acid hydrate as a building block for drug discovery. Its structural motif has been integrated into several lead compounds that are currently undergoing preclinical evaluation. For instance, studies have demonstrated its utility in synthesizing inhibitors targeting enzymes involved in metabolic disorders. The compound's ability to undergo further functionalization makes it a versatile scaffold for designing molecules with tailored pharmacological profiles.

In the realm of medicinal chemistry, the synthesis of thiazole derivatives remains a fertile ground for innovation. The preparation of 2-(methylamino)-1,3-thiazole-4-carboxylic acid hydrate typically involves multi-step organic reactions, including cyclization and nucleophilic substitution. Researchers have explored various synthetic pathways to optimize yield and purity, often leveraging transition metal catalysis to enhance reaction efficiency. The development of greener synthetic methods has also been a focus, with efforts to minimize waste and reduce energy consumption during production.

The pharmacological significance of 2-(methylamino)-1,3-thiazole-4-carboxylic acid hydrate has been underscored by several recent publications. One notable study investigated its potential as an antiviral agent, revealing inhibitory activity against certain viral proteases. Another study focused on its role in modulating immune responses, suggesting its application in treating autoimmune diseases. These findings align with the broader trend of utilizing heterocyclic compounds to develop immunomodulatory therapies.

Furthermore, the compound's chemical properties have been explored for applications beyond traditional pharmaceuticals. Its stability under various environmental conditions makes it suitable for use in material science and industrial chemistry. Researchers have examined its potential as a corrosion inhibitor and a component in specialty polymers, demonstrating its versatility beyond biological applications.

The future prospects for 2-(methylamino)-1,3-thiazole-4-carboxylic acid hydrate are promising, with ongoing research focusing on expanding its therapeutic applications. Innovations in computational chemistry and high-throughput screening are accelerating the discovery of novel derivatives with enhanced bioactivity. Collaborative efforts between academia and industry are expected to yield new insights into the compound's mechanisms of action and potential clinical uses.

In conclusion, 2-(methylamino)-1,3-thiazole-4-carboxylic acid hydrate (CAS No. 1269052-73-4) represents a compelling example of how structural complexity can be leveraged to develop multifunctional therapeutics. Its unique combination of heterocyclic moieties and functional groups positions it as a key player in modern drug discovery. As research continues to uncover new applications for this compound, its significance in pharmaceutical chemistry is poised to grow further.